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Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxycitronellal dimethyl acetal, a derivative of hydroxycitronellal, is a promising

compound in the development of novel insect repellents. Its precursor, hydroxycitronellal, is a

well-established fragrance ingredient also known for its repellent properties against various

insect species. The modification to the dimethyl acetal form offers increased stability and a

potentially longer-lasting effect due to reduced volatility, making it an attractive candidate for

next-generation repellent formulations.[1][2]

These application notes provide a comprehensive overview of the current data on

hydroxycitronellal dimethyl acetal's efficacy, its putative mechanism of action within the

insect olfactory system, and detailed protocols for its evaluation.
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Property Value Reference

CAS Number 141-92-4 [3]

Molecular Formula C12H26O3 [1][3]

Molecular Weight 218.33 g/mol [1][3]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Boiling Point 252.0 °C at 760.00 mm Hg [4]

Solubility

Insoluble in water and glycerol;

soluble in oils; slightly soluble

in alcohol.

[1][4]

Efficacy Data
Hydroxycitronellal dimethyl acetal and its derivatives have demonstrated significant repellent

activity against several medically important mosquito species. The following tables summarize

the available quantitative data.

Table 1: Repellency of Hydroxycitronellal Dimethyl Acetal Against Aedes albopictus

Concentrati
on

Application
Rate

Protection
Efficacy

Duration
Test
Method

Reference

0.1% 3.33 µg/cm² 95% Not specified Human-bait [1]

5% Not specified 99%
Onset of

application
Field trial [1]

5% Not specified 94.2% 3.5 hours Field trial [1]

5% Not specified 79% 7 hours Field trial [1]

Table 2: Repellency of a Related Acetal Derivative (Hydroxycitronellal 1,2-Propanediol Acetal)
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Compound
Concentration

Target Species
Protection
Time

Test Method Reference

20% Aedes albopictus ≥ 4.0 hours Not specified [5]

15% Aedes albopictus ≥ 4.0 hours Not specified [5]

Not Specified
Culex pipiens

pallens

Not specified

(effective

substitute for

DEET)

Not specified [5]

Not Specified
Anopheles

sinensis

Not specified

(effective

repellent)

Not specified [5]

Mechanism of Action (Putative)
While the precise molecular target of hydroxycitronellal dimethyl acetal has not been

definitively identified, its mechanism of action is believed to involve the modulation of insect

olfactory receptors (ORs). The precursor, citronellal, has been shown to interact with specific

odorant-binding proteins (OBPs) and ORs in mosquitoes.[6][7]

It is hypothesized that hydroxycitronellal dimethyl acetal, upon release from the skin,

volatilizes and enters the insect's sensilla, where it binds to OBPs. These proteins then

transport the molecule to the dendritic membrane of olfactory receptor neurons (ORNs), where

it interacts with ORs. This interaction likely disrupts the normal signaling cascade initiated by

host cues, leading to aversive behavior. The co-receptor Orco is a known target for various

insect repellents and represents a potential, though unconfirmed, target for this compound.[8]

[9][10]
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Click to download full resolution via product page

Caption: Putative mechanism of action of hydroxycitronellal dimethyl acetal in the insect
olfactory system.

Experimental Protocols
Arm-in-Cage Repellency Assay
This protocol outlines a standard laboratory method for evaluating the efficacy of topical insect

repellents.

5.1.1 Materials

Test cages (e.g., 40x40x40 cm)

Host-seeking, non-blood-fed female mosquitoes (e.g., Aedes aegypti, Anopheles gambiae,

Culex quinquefasciatus), 5-12 days old

Human volunteers (with informed consent and ethical approval)

Test substance (Hydroxycitronellal dimethyl acetal formulation)

Control substance (e.g., ethanol or formulation vehicle)

Positive control (e.g., 20% DEET in ethanol)

Micropipettes or syringes for application

Gloves

Stopwatch

5.1.2 Procedure

Volunteer Preparation: Volunteers should avoid using fragrances, lotions, or medicated

soaps on the day of the test. Wash forearms with unscented soap and rinse thoroughly with

water.
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Repellent Application: Apply a standardized volume (e.g., 1.0 mL) of the test substance

evenly to a defined area (e.g., 300 cm²) of one forearm of the volunteer. The other forearm

can be used as a control or for a different test substance.

Acclimation: Allow the applied substance to dry for a specified period (e.g., 30 minutes)

before the first exposure.

Exposure: The volunteer inserts the treated forearm into the mosquito cage for a fixed

duration (e.g., 3 minutes).

Observation: During the exposure period, count the number of mosquito landings and/or

probings. The primary endpoint is often the "Complete Protection Time" (CPT), defined as

the time from application until the first confirmed bite (or a set number of landings).

Re-exposure: Repeat the exposure at regular intervals (e.g., every 30 minutes) until the

repellent fails (i.e., a confirmed bite occurs).

Data Recording: Record the time to the first bite for each volunteer and for each test

substance.
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Caption: Experimental workflow for the Arm-in-Cage repellency assay.
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Single Sensillum Recording (SSR)
This protocol provides a general framework for measuring the electrophysiological response of

individual olfactory sensilla to volatile compounds.

5.2.1 Materials

Live insects (e.g., mosquitoes)

Microscope with micromanipulators

Glass capillaries for electrodes

Tungsten wire

Electrode puller

Amplifier and data acquisition system

Odor delivery system (e.g., Pasteur pipette with filter paper)

Test compound (Hydroxycitronellal dimethyl acetal) dissolved in a solvent (e.g., paraffin

oil)

Saline solution

5.2.2 Procedure

Insect Preparation: Immobilize the insect in a pipette tip or on a slide, leaving the antennae

or other olfactory organs exposed.

Electrode Preparation: Pull glass capillaries to a fine point and fill with saline to create the

recording and reference electrodes. Insert a tungsten wire into each electrode.

Electrode Placement: Under magnification, carefully insert the reference electrode into the

insect's eye or another part of the body. Insert the recording electrode through the cuticle at

the base of a single sensillum.
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Odor Delivery: Prepare a dilution of hydroxycitronellal dimethyl acetal in the solvent on a

piece of filter paper inside a Pasteur pipette.

Stimulation and Recording: Deliver a puff of air through the pipette over the insect's antenna

to deliver the odor stimulus. Record the electrical activity (action potentials) from the

olfactory receptor neurons within the sensillum before, during, and after the stimulus.

Data Analysis: Analyze the change in the firing rate of the neurons in response to the

compound.

Safety and Toxicology
Hydroxycitronellal dimethyl acetal has undergone safety assessments and is considered to

have a favorable toxicological profile for use in consumer products.

Genotoxicity: Studies have shown that hydroxycitronellal dimethyl acetal is not expected

to be genotoxic.[11]

Skin Sensitization: Data indicates no safety concerns for skin sensitization under current

declared use levels.[11]

Phototoxicity/Photoallergenicity: Not expected to be phototoxic or photoallergenic.[11]

Repeated Dose and Reproductive Toxicity: Exposure levels are below the Threshold of

Toxicological Concern (TTC) for a Cramer Class I material.[11]

Logical Relationships in Repellent Efficacy
The overall efficacy of any insect repellent is influenced by a combination of factors.

Understanding these relationships is crucial for optimizing formulations.
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Caption: Key factors influencing the efficacy of a topical insect repellent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4367294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4367294/
https://pubmed.ncbi.nlm.nih.gov/31812735/
https://pubmed.ncbi.nlm.nih.gov/31812735/
https://www.benchchem.com/product/b087012#hydroxycitronellal-dimethyl-acetal-in-the-development-of-insect-repellents
https://www.benchchem.com/product/b087012#hydroxycitronellal-dimethyl-acetal-in-the-development-of-insect-repellents
https://www.benchchem.com/product/b087012#hydroxycitronellal-dimethyl-acetal-in-the-development-of-insect-repellents
https://www.benchchem.com/product/b087012#hydroxycitronellal-dimethyl-acetal-in-the-development-of-insect-repellents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

